![molecular formula C13H25ClN2O3 B6195349 tert-butyl N-{[4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-yl]methyl}carbamate hydrochloride CAS No. 2680538-98-9](/img/no-structure.png)
tert-butyl N-{[4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-yl]methyl}carbamate hydrochloride
Overview
Description
Tert-butyl N-{[4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-yl]methyl}carbamate hydrochloride is a useful research compound. Its molecular formula is C13H25ClN2O3 and its molecular weight is 292.8. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-yl]methyl}carbamate hydrochloride involves the protection of the amine group, followed by the reaction with a protected amino alcohol and subsequent deprotection to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-amine", "2,2,2-trichloroethyl chloroformate", "triethylamine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Protection of the amine group of 4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-amine with tert-butyl carbamate using triethylamine as a base and 2,2,2-trichloroethyl chloroformate as a protecting group.", "Reaction of the protected amine with 2-(methoxymethyl)aminoethanol to yield the protected amino alcohol.", "Deprotection of the tert-butyl carbamate using hydrochloric acid in methanol to yield the free amine.", "Deprotection of the methoxy protecting group using sodium hydroxide in methanol to yield the final product tert-butyl N-{[4-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-1-yl]methyl}carbamate hydrochloride.", "Purification of the product using diethyl ether." ] } | |
CAS No. |
2680538-98-9 |
Molecular Formula |
C13H25ClN2O3 |
Molecular Weight |
292.8 |
Purity |
95 |
Origin of Product |
United States |
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